Cas no 1247943-03-8 (2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol)

• Product Name: 2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol
• CAS No: 1247943-03-8
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• MDL: MFCD16845336
• CID: 2139543
• PubChem ID: 57502088
• Update Time: 2025-10-25

2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethanol
• 2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol
• HNXBOMGYFGWFGD-UHFFFAOYSA-N
• BS-45188
• E78721
• DB-291749
• 1247943-03-8
• EN300-146289
• MFCD16845336
• SCHEMBL2428069
• 2-(3-amino-5-methylpyrazol-1-yl)ethanol
• AKOS011972889

• MDL： MFCD16845336
• Inchi： 1S/C6H11N3O/c1-5-4-6(7)8-9(5)2-3-10/h4,10H,2-3H2,1H3,(H2,7,8)
• InChI Key： HNXBOMGYFGWFGD-UHFFFAOYSA-N
• SMILES： OCCN1C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 141.090211983g/mol
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.099
• XLogP3: -0.5

Additional information on 2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol

Comprehensive Overview of 2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol (CAS No. 1247943-03-8)

2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol, with the CAS number 1247943-03-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazole ring and hydroxyl-ethyl side chain, is increasingly studied for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties, which make it a versatile intermediate in synthesizing more complex molecules.

The growing interest in 2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol aligns with current trends in precision medicine and targeted therapies. As the scientific community explores novel small-molecule inhibitors and biocompatible scaffolds, this compound stands out due to its amino-functionalized pyrazole core. Its CAS 1247943-03-8 identifier is frequently searched in academic databases, reflecting its relevance in kinase inhibition studies and cancer research.

One of the key advantages of 2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol is its synthetic adaptability. The presence of both amino and hydroxyl groups allows for selective modifications, making it a valuable building block for heterocyclic chemistry. Recent publications highlight its role in developing anti-inflammatory agents and neuroprotective compounds, addressing pressing healthcare challenges such as chronic inflammation and neurodegenerative diseases.

From an industrial perspective, the demand for high-purity 1247943-03-8 has risen due to its utility in high-throughput screening (HTS) platforms. Laboratories prioritize compounds like this for their low toxicity profiles and compatibility with automated synthesis workflows. Additionally, its solubility in polar solvents enhances its applicability in aqueous-phase reactions, a critical factor for sustainable chemistry initiatives.

Environmental and regulatory considerations further underscore the importance of CAS 1247943-03-8. Unlike many synthetic intermediates, this compound exhibits biodegradability potential, aligning with green chemistry principles. Its non-hazardous classification under standard safety protocols makes it a preferred choice for academic and industrial R&D teams focusing on eco-friendly methodologies.

In summary, 2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethan-1-ol (1247943-03-8) represents a convergence of innovation and practicality in modern chemical research. Its multifaceted applications—from drug discovery to material science—coupled with its favorable physicochemical properties, position it as a compound of enduring scientific and commercial value.